Cas no 687129-98-2 (β-D-Gulopyranoside, methyl 3-amino-3-deoxy- (9CI))

• Product Name: β-D-Gulopyranoside, methyl 3-amino-3-deoxy- (9CI)
• CAS No: 687129-98-2
• MF: C₇H₁₅NO₅
• MW: 193.197702646255
• CID: 874237
• PubChem ID: 45091520
• Update Time: 2025-04-19

β-D-Gulopyranoside, methyl 3-amino-3-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• β-D-Gulopyranoside, methyl 3-amino-3-deoxy- (9CI)
• beta-D-Gulopyranoside, methyl 3-amino-3-deoxy- (9CI)
• 687129-98-2
• Beta-D-gulopyranoside,methyl 3-amino-3-deoxy-(9ci)

• Inchi： 1S/C7H15NO5/c1-12-7-6(11)4(8)5(10)3(2-9)13-7/h3-7,9-11H,2,8H2,1H3/t3-,4-,5+,6-,7-/m1/s1
• InChI Key： GJFIBNOHCLHAOT-XUUWZHRGSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]([C@H]1CO)O)N)O)OC

Computed Properties

• Exact Mass: 193.09500
• Monoisotopic Mass: 193.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.17000
• LogP: -1.90060